![molecular formula C14H21NO4S B7575948 3-[Methyl-[4-(2-methylpropyl)phenyl]sulfonylamino]propanoic acid](/img/structure/B7575948.png)
3-[Methyl-[4-(2-methylpropyl)phenyl]sulfonylamino]propanoic acid
Overview
Description
3-[Methyl-[4-(2-methylpropyl)phenyl]sulfonylamino]propanoic acid is a chemical compound that is commonly used in scientific research. It is also known by its chemical formula, C14H21NO4S. This chemical compound is used for a variety of purposes, including the study of biochemical and physiological effects, as well as the mechanism of action of certain drugs.
Mechanism of Action
The mechanism of action of 3-[Methyl-[4-(2-methylpropyl)phenyl]sulfonylamino]propanoic acid is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes in the body.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, it is believed to have an impact on the metabolism of certain substances in the body.
Advantages and Limitations for Lab Experiments
One advantage of using 3-[Methyl-[4-(2-methylpropyl)phenyl]sulfonylamino]propanoic acid in lab experiments is its ability to inhibit the activity of certain enzymes. This can be useful in studying the mechanisms of action of certain drugs. However, one limitation is that the compound may have side effects that could affect the results of the experiment.
Future Directions
There are many future directions for the study of 3-[Methyl-[4-(2-methylpropyl)phenyl]sulfonylamino]propanoic acid. One area of research could focus on the development of new drugs that are based on the structure of this compound. Another area of research could focus on the use of this compound in the treatment of certain diseases. Additionally, more research could be done to better understand the mechanism of action of this compound and its effects on the body.
Synthesis Methods
The synthesis of 3-[Methyl-[4-(2-methylpropyl)phenyl]sulfonylamino]propanoic acid involves a series of chemical reactions. One common method of synthesis involves the reaction of 4-(2-methylpropyl)benzenesulfonyl chloride with methylamine. The resulting product is then reacted with 3-bromo-2-methylpropanoic acid to produce this compound.
Scientific Research Applications
3-[Methyl-[4-(2-methylpropyl)phenyl]sulfonylamino]propanoic acid is commonly used in scientific research to study the effects of certain drugs on the body. It is also used to study the mechanisms of action of certain drugs, as well as the biochemical and physiological effects of these drugs.
properties
IUPAC Name |
3-[methyl-[4-(2-methylpropyl)phenyl]sulfonylamino]propanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21NO4S/c1-11(2)10-12-4-6-13(7-5-12)20(18,19)15(3)9-8-14(16)17/h4-7,11H,8-10H2,1-3H3,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YPDVXXCOKLKGCD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC1=CC=C(C=C1)S(=O)(=O)N(C)CCC(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21NO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.39 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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